![molecular formula C22H23N3O2 B3459234 N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide](/img/structure/B3459234.png)
N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide
Overview
Description
“N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide” is a chemical compound with the linear formula C21H23N3O . It has a molecular weight of 333.437 . This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide” is represented by the linear formula C22H23N3O2 . The average mass of the molecule is 361.437 Da, and the monoisotopic mass is 361.179016 Da .Physical And Chemical Properties Analysis
The physical and chemical properties of “N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide” are not fully documented. The compound has a molecular weight of 333.437 . More comprehensive data may be obtained through experimental analysis.Scientific Research Applications
Neurological and Brain Development Research
“Cerep_003338” might be related to neurological and brain development research . However, the exact role of this compound in such research is not clear from the available information.
Operational Research
“Oprea1_308035” could be associated with operational research . Operational research involves the use of mathematical and statistical models to solve complex problems and aid decision-making processes .
Ecosystem Research Applications
“Oprea1_749123” might be used in ecosystem research applications . The OPERAs research aims to improve the understanding of how Ecosystem Services/Natural Capital (ES/NC) concepts may contribute to human well-being in different social-ecological systems .
Microbiorobotics
“CBMicro_035889” could be related to the field of microbiorobotics . Microbiorobots have applications in biomedical and environmental engineering . They are motile microsystems constructed using physical, chemical, and biological components for operations with respect to definite applications .
Drug Discovery
“ChemDiv1_009028” might be associated with drug discovery . ChemDiv is a global leader in discovery chemistry with a large, diverse, and pharmacologically-relevant commercial collection of individually crafted, lead-like, drug-like small molecules and building blocks .
Topoisomerase Poisoning
“N-[2-(4-morpholinyl)ethyl]-2-phenyl-4-quinolinecarboxamide” could be used in research related to topoisomerase poisoning . Drugs that poison topoisomerases by trapping the ‘cleavable complex’ of these essential topology-manipulating enzymes in a ternary complex with DNA are important in the treatment of cancer .
Safety and Hazards
Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals . The company does not make any representation or warranty with respect to this product, including any warranty of merchantability, fitness for a particular purpose, or warranty against infringement of intellectual property rights of a third party . Therefore, users should handle it with appropriate safety measures.
properties
IUPAC Name |
N-(2-morpholin-4-ylethyl)-2-phenylquinoline-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c26-22(23-10-11-25-12-14-27-15-13-25)19-16-21(17-6-2-1-3-7-17)24-20-9-5-4-8-18(19)20/h1-9,16H,10-15H2,(H,23,26) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOAGAWMLBFBXEQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CCNC(=O)C2=CC(=NC3=CC=CC=C32)C4=CC=CC=C4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(morpholin-4-yl)ethyl]-2-phenylquinoline-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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